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Compound of Interest

Compound Name: Nnc-55-0396

Cat. No.: B1679359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

NNC-55-0396, a potent and selective T-type calcium channel blocker. The information compiled

herein is intended to guide researchers in utilizing this compound effectively in their studies.

Product Information
Name: NNC-55-0396

Synonyms: NNC 55-0396 dihydrochloride

Mechanism of Action: Highly selective blocker of T-type (CaV3.x) calcium channels.[1][2][3]

[4] It has been shown to inhibit Cav3.1 T-type channels with an IC50 value of approximately

6.8 μM.[2][3][4]

Solubility Data
The solubility of NNC-55-0396 is a critical factor for the preparation of stock solutions and

experimental media. The following table summarizes the solubility of NNC-55-0396 in

commonly used laboratory solvents.
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 30 mg/mL ~53.1 mM

Water 14.11 mg/mL 25 mM[1]

Ethanol 30 mg/mL[5] ~53.1 mM

DMF 30 mg/mL[5] ~53.1 mM

Ethanol:PBS (pH 7.2) (1:3) 0.25 mg/mL[5] ~0.44 mM

Note: The molecular weight of NNC-55-0396 dihydrochloride is 564.57 g/mol .[1] Batch-specific

molecular weights may vary, and it is recommended to refer to the Certificate of Analysis for

precise calculations.

Experimental Protocols
Preparation of Stock Solutions
Materials:

NNC-55-0396 dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized water or phosphate-buffered saline (PBS)

Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Protocol for DMSO Stock Solution (e.g., 10 mM):

Calculate the required mass: Based on the desired concentration and volume, calculate the

mass of NNC-55-0396 needed. For 1 mL of a 10 mM stock solution, you would need 5.646

mg.
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Weigh the compound: Carefully weigh the calculated amount of NNC-55-0396 powder.

Dissolution: Add the appropriate volume of DMSO to the powder.

Vortexing: Vortex the solution thoroughly for 1-2 minutes until the compound is completely

dissolved. A clear solution should be observed. Gentle warming in a water bath (37°C) can

aid in dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Solutions in DMSO are generally stable for several months when stored properly.

Protocol for Aqueous Stock Solution (e.g., 10 mM in water):

Calculate and weigh: As with the DMSO stock, calculate and weigh the required mass of

NNC-55-0396.

Dissolution: Add the appropriate volume of sterile water.

Vortexing: Vortex vigorously. Sonication may be used if the compound does not readily

dissolve.

Sterilization: If the aqueous solution is to be used in cell culture, it is crucial to sterilize it by

passing it through a 0.22 µm syringe filter.[2]

Storage: Aqueous stock solutions are generally less stable than DMSO stocks. It is

recommended to prepare them fresh.[3] If storage is necessary, aliquot and store at -20°C

for a limited time.

General Workflow for In Vitro Experiments
The following diagram outlines a typical workflow for utilizing NNC-55-0396 in cell-based

assays.
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General experimental workflow for in vitro studies using NNC-55-0396.
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NNC-55-0396, through its inhibition of T-type calcium channels, has been shown to modulate

several downstream signaling pathways.

Inhibition of HIF-1α Signaling in Angiogenesis
NNC-55-0396 has been demonstrated to suppress angiogenesis by inhibiting the hypoxia-

inducible factor-1α (HIF-1α) signaling pathway.[6] This occurs through the suppression of

mitochondrial reactive oxygen species (ROS), which in turn leads to decreased HIF-1α

expression and stabilization.[6]
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Inhibitory effect of NNC-55-0396 on the HIF-1α signaling pathway.
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Recent studies have indicated that NNC-55-0396 can reduce atherosclerosis by increasing

cholesterol efflux.[7] This is achieved through the activation of p38 and JNK phosphorylation,

leading to the increased expression of LXRα and subsequently the cholesterol transporters

ABCA1 and ABCG1.[7]
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NNC-55-0396 mediated enhancement of cholesterol efflux.

Important Considerations
Stability: As with many research compounds, the stability of NNC-55-0396 in solution can be

limited. It is advisable to prepare fresh solutions for experiments or use properly stored

aliquots.[3]

Controls: Always include appropriate vehicle controls (e.g., DMSO or water at the same final

concentration as the NNC-55-0396 treatment) in your experiments.

Batch Variation: Be aware of potential batch-to-batch variability and always refer to the

Certificate of Analysis provided by the supplier for the most accurate information.

By following these guidelines and protocols, researchers can effectively utilize NNC-55-0396 as

a tool to investigate the roles of T-type calcium channels in various biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [NNC-55-0396: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679359#nnc-55-0396-solubility-in-dmso-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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